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Compound of Interest

Compound Name: Nystatin

Cat. No.: B7802587

Introduction Nystatin is a polyene macrolide antibiotic derived from Streptomyces noursei.[1] It
is a well-established antifungal agent used primarily for the treatment of superficial and
mucocutaneous infections caused by Candida species, such as oral thrush, vaginal
candidiasis, and skin infections.[2][3] Unlike azoles, which are fungistatic, nystatin can be both
fungistatic and fungicidal, depending on the concentration and the susceptibility of the fungal
organism.[1] Its mechanism of action and low incidence of resistance, particularly in Candida
albicans, make it a valuable therapeutic option.[1][4] This guide provides an in-depth overview
of Nystatin's activity against various Candida species, detailing its mechanism of action,
guantitative susceptibility data, and the standard protocols for its evaluation.

Mechanism of Action

Nystatin exerts its antifungal effect by targeting the fungal cell membrane. Its primary
mechanism involves binding with high affinity to ergosterol, the principal sterol component in
fungal cell membranes.[5][6] This binding is selective, as nystatin has a much lower affinity for
cholesterol, the main sterol in mammalian cell membranes, which accounts for its targeted
activity.[5]

The binding of nystatin to ergosterol leads to the formation of pores or channels that span the
membrane.[5][7] This disrupts the membrane's integrity and selective permeability, causing a
rapid leakage of essential intracellular components, particularly potassium ions (K+), and a
disruption of vital electrochemical gradients.[1][5] The resulting loss of osmotic balance and
cellular contents leads to the cessation of metabolic activity and ultimately, fungal cell death.[5]
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Figure 1: Nystatin's Mechanism of Action
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Figure 2: Broth Microdilution Workflow for Nystatin MIC Testing

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b7802587?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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